Cas no 663193-43-9 (2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid)

2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid structure
663193-43-9 structure
Product Name:2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid
CAS No:663193-43-9
MF:C11H4Br2F3NO2
MW:398.958171844482
CID:1707826
PubChem ID:11292478
Update Time:2025-04-21

2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxylic acid, 2,8-dibromo-4-(trifluoromethyl)-
    • 2,8-dibromo-4-(trifluoromethyl)quinoline-3-carboxylicAcid
    • 2,8-dibromo-4-(trifluoromethyl)quinoline-3-carboxylic Acid
    • SB72908
    • 663193-43-9
    • 2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid
    • Inchi: 1S/C11H4Br2F3NO2/c12-5-3-1-2-4-7(11(14,15)16)6(10(18)19)9(13)17-8(4)5/h1-3H,(H,18,19)
    • InChI Key: DXISONPZALZJNR-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)O)C(C(F)(F)F)=C2C=CC=C(C2=N1)Br

Computed Properties

  • Exact Mass: 396.85602
  • Monoisotopic Mass: 396.85609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19

2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid Pricemore >>

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